N-(2-phenylethyl)-3-thienylformamide
Overview
Description
“N-(2-phenylethyl)-3-thienylformamide” is a complex organic compound. It likely contains a phenylethyl group (a benzene ring attached to an ethyl group), a thienyl group (a sulfur-containing ring), and a formamide group (a functional group derived from formic acid). Similar compounds are often used in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of “N-(2-phenylethyl)-3-thienylformamide” would likely be complex due to the presence of multiple functional groups. The compound would likely have a high molecular weight .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(2-phenylethyl)-3-thienylformamide” would likely depend on its specific structure. Similar compounds often have a high molecular weight and may be solid at room temperature.Scientific Research Applications
Medicinal Chemistry and Drug Development
Thiophene derivatives play a crucial role in drug discovery and development. Researchers have explored their pharmacological properties, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic effects. For instance, suprofen, a nonsteroidal anti-inflammatory drug, contains a 2-substituted thiophene framework. Additionally, articaine, a voltage-gated sodium channel blocker and dental anesthetic, features a 2,3,4-trisubstituted thiophene structure .
Organic Semiconductors and Electronics
Thiophene-based molecules contribute significantly to organic electronics. They are essential components in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The unique electronic properties of thiophenes make them valuable for designing efficient and flexible electronic devices .
Corrosion Inhibition
Thiophene derivatives find applications as corrosion inhibitors in industrial chemistry and material science. Their ability to protect metals from corrosion makes them relevant for various engineering and manufacturing processes .
Serotonin Antagonists and Neurological Research
Specific thiophene-containing compounds exhibit serotonin antagonistic properties. These compounds may have implications in neurological research and the treatment of conditions such as Alzheimer’s disease .
Chiral Carboxamide Compounds
Chiral carboxamide compounds containing thiophene rings have been investigated for their structural interactions and potential applications. These compounds could have implications in fields such as pharmaceuticals and materials science .
Safety And Hazards
Future Directions
properties
IUPAC Name |
N-(1-phenylethyl)thiophene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NOS/c1-10(11-5-3-2-4-6-11)14-13(15)12-7-8-16-9-12/h2-10H,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHUSVMCRSQWJQC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2=CSC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-phenylethyl)-3-thienylformamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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